![molecular formula C16H14BrN3O3 B2422160 6-((1-(5-Bromofuran-2-carbonyl)piperidin-4-yl)oxy)nicotinonitrile CAS No. 1421505-95-4](/img/structure/B2422160.png)
6-((1-(5-Bromofuran-2-carbonyl)piperidin-4-yl)oxy)nicotinonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research has shown that 6-((1-(5-Bromofuran-2-carbonyl)piperidin-4-yl)oxy)nicotinonitrile is involved in the synthesis of various heterocyclic compounds. For instance, it has been used in the synthesis of 8-amino-2,5-diaryl-1,9,9b-triazaphenalene-4-carbonitriles through base catalyzed heteroaromatic annulations. This process yields compounds with potential biological activities (Pratap et al., 2007).
Biological Activities
Compounds derived from 6-((1-(5-Bromofuran-2-carbonyl)piperidin-4-yl)oxy)nicotinonitrile have been studied for their biological activities. For example, research on N-substituted derivatives of related compounds has demonstrated moderate to significant antibacterial activity (Khalid et al., 2016). Additionally, certain compounds synthesized from similar nicotinonitriles have shown promising antiprotozoal activity (Ismail et al., 2003).
Antiprotozoal and Antiproliferative Properties
Further research indicates that specific derivatives of nicotinonitriles, including those related to 6-((1-(5-Bromofuran-2-carbonyl)piperidin-4-yl)oxy)nicotinonitrile, have significant antiprotozoal properties. These compounds have demonstrated efficacy against Trypanosoma and Plasmodium falciparum, showing potential as antimalarial and antitrypanosomal agents (Ismail et al., 2004). Additionally, certain nicotinonitrile derivatives have been evaluated for their antiproliferative activity against various cancer cell lines, highlighting their potential in cancer research (El-Sayed et al., 2014).
Applications in Nonlinear Optical Materials
Nicotinonitrile derivatives have also been investigated for their applications in nonlinear optical (NLO) materials. Studies have synthesized and analyzed various nicotinonitrile compounds for their NLO properties, indicating potential use in optoelectronic devices (Raghukumar et al., 2003).
Enzyme Inhibition and Molecular Docking Studies
Some research has focused on the enzyme inhibition properties of oxadiazole bearing compounds related to 6-((1-(5-Bromofuran-2-carbonyl)piperidin-4-yl)oxy)nicotinonitrile. These compounds have been assessed for their inhibitory effects on butyrylcholinesterase (BChE) enzyme and underwent molecular docking studies to understand their binding affinity and orientation in enzyme active sites (Khalid et al., 2016).
properties
IUPAC Name |
6-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]oxypyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrN3O3/c17-14-3-2-13(23-14)16(21)20-7-5-12(6-8-20)22-15-4-1-11(9-18)10-19-15/h1-4,10,12H,5-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDAMGOALURZRKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=NC=C(C=C2)C#N)C(=O)C3=CC=C(O3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-((1-(5-Bromofuran-2-carbonyl)piperidin-4-yl)oxy)nicotinonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.